allyl 2-(benzoylamino)-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: prop-2-enyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H14N2O3S/c1-3-9-20-14(19)12-10(2)16-15(21-12)17-13(18)11-7-5-4-6-8-11/h3-8H,1,9H2,2H3,(H,16,17,18)
• InChI Key: JSMSEYAHRVZICS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=CC=C2)C(=O)OCC=C
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

Synthesis Analysis

The synthesis of thiazole derivatives, including compounds structurally related to allyl 2-(benzoylamino)-4-methyl-1,3-thiazole-5-carboxylate, often involves the reaction of thioureas with halides or anhydrides. For instance, novel 3-allyl-2-(substituted imino)-4-phenyl-3H-thiazole derivatives have been synthesized through the reaction of allyl-thioureas and 2-bromoacetophenone (Shiran et al., 2013). Furthermore, the Dimroth rearrangement has been utilized for accessing 3-alkyl-5-allylamino-2-benzoylimino-1,3,4-thiadiazoles, showcasing a methodology that might be adaptable for similar thiazole derivatives (Fizer et al., 2016).

Molecular Structure Analysis

X-ray diffraction analysis (XDA) has been employed to investigate the three-dimensional structures of thiazole derivatives. This analysis provides crucial insights into the molecular geometry, which is essential for understanding the compound's chemical behavior and interactions (Krapivin et al., 1992).

Chemical Reactions and Properties

Thiazole derivatives undergo various chemical reactions that modify their structure and properties. For example, the transformation of methyl 2-benzoylamino-2-oxobutanoate into oxazolo[4,5-c]quinoline and imidazole-4-carboxylate derivatives through cyclization indicates the reactive versatility of the thiazole backbone (Stanovnik et al., 2003).

Safety and Hazards

While specific safety data for this compound is not available, similar compounds such as allyl bromide and allyl chloride are known to be hazardous. They are flammable and can cause skin and eye irritation, respiratory irritation, and may have genetic and carcinogenic effects.